Cas no 1351499-79-0 (4-[3-(2,2,2-Trifluoroethyl)-1,2,4-oxadiazol-5-yl]piperidine hydrochloride)

• Product Name: 4-[3-(2,2,2-Trifluoroethyl)-1,2,4-oxadiazol-5-yl]piperidine hydrochloride
• CAS No: 1351499-79-0
• MF: C₉H₁₃ClF₃N₃O
• MW: 271.667231321335
• CID: 4787557
• Update Time: 2026-02-27

4-[3-(2,2,2-Trifluoroethyl)-1,2,4-oxadiazol-5-yl]piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[3-(2,2,2-Trifluoroethyl)-1,2,4-oxadiazol-5-yl]piperidine hydrochloride
• 5-(Piperidin-4-yl)-3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazole hydrochloride

• Inchi： 1S/C9H12F3N3O.ClH/c10-9(11,12)5-7-14-8(16-15-7)6-1-3-13-4-2-6;/h6,13H,1-5H2;1H
• InChI Key： APEIAYVYNYRCFS-UHFFFAOYSA-N
• SMILES： Cl.FC(CC1=NOC(C2CCNCC2)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 231
• Topological Polar Surface Area: 51

Additional information on 4-[3-(2,2,2-Trifluoroethyl)-1,2,4-oxadiazol-5-yl]piperidine hydrochloride

Comprehensive Overview of 4-[3-(2,2,2-Trifluoroethyl)-1,2,4-oxadiazol-5-yl]piperidine hydrochloride (CAS No. 1351499-79-0)

4-[3-(2,2,2-Trifluoroethyl)-1,2,4-oxadiazol-5-yl]piperidine hydrochloride (CAS No. 1351499-79-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound belongs to the class of 1,2,4-oxadiazole derivatives, which are known for their versatility in drug discovery and material science. Its molecular structure combines a piperidine ring with a trifluoroethyl-substituted oxadiazole moiety, offering distinct physicochemical properties that make it valuable for targeted studies.

In recent years, the demand for fluorinated compounds like 4-[3-(2,2,2-Trifluoroethyl)-1,2,4-oxadiazol-5-yl]piperidine hydrochloride has surged, driven by their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential role as a bioisostere or pharmacophore in the design of novel therapeutics. The compound's CAS No. 1351499-79-0 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and drug development pipelines.

The synthesis of 4-[3-(2,2,2-Trifluoroethyl)-1,2,4-oxadiazol-5-yl]piperidine hydrochloride involves multi-step organic reactions, including cyclization and functional group transformations. Its hydrochloride salt form improves solubility, a critical factor for in vitro and in vivo studies. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are employed to characterize its purity and confirm its structural integrity, ensuring compliance with industry standards.

From an industrial perspective, this compound aligns with the growing trend of green chemistry and sustainable synthesis. Its trifluoroethyl group contributes to reduced environmental persistence compared to non-fluorinated analogs, addressing concerns about chemical footprint. This aspect resonates with current discussions on ESG (Environmental, Social, and Governance) criteria in chemical manufacturing.

In the context of AI-driven drug discovery, 4-[3-(2,2,2-Trifluoroethyl)-1,2,4-oxadiazol-5-yl]piperidine hydrochloride has been explored as a scaffold for virtual screening and molecular docking studies. Computational models highlight its interactions with biological targets, such as G-protein-coupled receptors (GPCRs) or enzyme active sites, making it a candidate for precision medicine applications.

Safety and handling protocols for CAS No. 1351499-79-0 emphasize standard laboratory practices, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under current regulations, its storage conditions typically recommend controlled temperatures and moisture-free environments to maintain stability.

The compound's nomenclature, 4-[3-(2,2,2-Trifluoroethyl)-1,2,4-oxadiazol-5-yl]piperidine hydrochloride, may appear complex, but its systematic name ensures precise identification in patent literature and regulatory submissions. Alternative search terms like "trifluoroethyl oxadiazole piperidine" or "oxadiazole hydrochloride derivative" are often used to locate related studies in academic journals.

Future research directions for 1351499-79-0 may include optimizing its synthetic routes for scale-up production or investigating its structure-activity relationships (SAR) in collaboration with biotech startups. As the scientific community continues to explore heterocyclic compounds, this molecule stands out for its balanced lipophilicity and hydrogen-bonding capacity, key parameters in lead optimization.